Cas no 1807133-06-7 (2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine is a fluorinated pyridine derivative with a unique substitution pattern, featuring both amino and hydroxyl functional groups. Its structural characteristics, including the difluoromethyl and fluoro substituents, enhance its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple reactive sites allows for selective modifications, making it valuable for constructing complex molecules. The hydroxyl group offers additional derivatization opportunities, while the aminomethyl moiety facilitates conjugation or further functionalization. This compound’s stability and synthetic flexibility make it suitable for applications in medicinal chemistry, particularly in the development of bioactive compounds with improved pharmacokinetic properties.
2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine structure
1807133-06-7 structure
Product Name:2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine
CAS No:1807133-06-7
MF:C7H7F3N2O
MW:192.138491868973
CID:4880478
Update Time:2025-05-19

2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine
    • Inchi: 1S/C7H7F3N2O/c8-4-1-3(6(9)10)7(13)12-5(4)2-11/h1,6H,2,11H2,(H,12,13)
    • InChI Key: UEUOZQWXQOLFJV-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)F)C(NC=1CN)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 296
  • XLogP3: -0.5
  • Topological Polar Surface Area: 55.1

2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029037930-250mg
2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine
1807133-06-7 95%
250mg
$970.20 2022-03-31
Alichem
A029037930-500mg
2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine
1807133-06-7 95%
500mg
$1,836.65 2022-03-31
Alichem
A029037930-1g
2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine
1807133-06-7 95%
1g
$2,952.90 2022-03-31

2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine Related Literature

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine

Recent Advances in the Study of 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS: 1807133-06-7)

2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS: 1807133-06-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high selectivity and efficiency in the synthesis of this compound. The study also explored the compound's stability under various physiological conditions, providing valuable insights for its potential use in pharmaceutical formulations.

In terms of biological activity, 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine has shown promising results as a modulator of specific enzymatic pathways. A recent preclinical study investigated its inhibitory effects on a key enzyme involved in inflammatory responses, revealing a dose-dependent reduction in pro-inflammatory cytokines. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are underway to validate these observations and assess the compound's safety profile.

Another area of interest is the compound's potential role in oncology. Preliminary data from a 2024 study indicate that 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine may act as a selective inhibitor of certain kinase proteins that are overexpressed in various cancer types. The study, conducted using cell-based assays and xenograft models, reported significant tumor growth inhibition with minimal off-target effects. These results have sparked interest in further exploring the compound's mechanism of action and its potential as a targeted therapy for specific cancer subtypes.

Despite these promising findings, challenges remain in the development of 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine as a therapeutic agent. Recent pharmacokinetic studies have highlighted the need for formulation optimization to improve its bioavailability and half-life. Additionally, more comprehensive toxicology studies are required to fully understand its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are currently addressing these challenges, with the goal of advancing the compound to clinical trials in the near future.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS: 1807133-06-7) represents a promising candidate for further drug development, with potential applications in inflammation and oncology. Continued research into its synthesis, biological activity, and pharmacological properties will be crucial for realizing its therapeutic potential. The compound's unique structural features and selective activity make it a valuable subject for ongoing and future studies in the field of chemical biology and medicinal chemistry.

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